Cas no 71766-33-1 (2-(3-pyridinyl)-3H-Imidazo[4,5-b]pyridine)

2-(3-pyridinyl)-3H-Imidazo[4,5-b]pyridine structure
71766-33-1 structure
Product Name:2-(3-pyridinyl)-3H-Imidazo[4,5-b]pyridine
CAS No:71766-33-1
MF:C11H8N4
MW:196.20802116394
MDL:MFCD00859119
CID:1116516
PubChem ID:12405526
Update Time:2025-04-20

2-(3-pyridinyl)-3H-Imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-(3-pyridinyl)-3H-Imidazo[4,5-b]pyridine
    • 71766-33-1
    • 2-(pyridin-3-yl)-3H-imidazo[4,5-b]pyridine
    • SCHEMBL9269786
    • CHEMBL3274334
    • 2-(3-Pyridyl)-7-azabenzimidazole, AldrichCPR
    • NCGC00375681-01
    • 2-(3-Pyridyl)-1H imidazo(4,5-b)pyridine
    • 2-(3-Pyridyl)-7-azabenzimidazole
    • CS-0364757
    • 2-(3-pyridyl)-1H-imidazo-(4,5-b)pyridine
    • NCGC00375681-02
    • 3-{1H-IMIDAZO[4,5-B]PYRIDIN-2-YL}PYRIDINE
    • NBPQDODRGWLFQS-UHFFFAOYSA-N
    • 2-pyridin-3-yl-1H-imidazo[4,5-b]pyridine
    • VS-09890
    • AKOS011055544
    • MFCD00859119
    • AKOS025282641
    • FT-0715457
    • BBL030557
    • DA-28387
    • STL245314
    • 2-(pyridin-3-yl)-1H-imidazo[4,5-b]pyridine
    • 1H-Imidazo[4,5-b]pyridine, 2-(3-pyridinyl)-
    • 3-{3H-IMIDAZO[4,5-B]PYRIDIN-2-YL}PYRIDINE
    • MDL: MFCD00859119
    • Inchi: 1S/C11H8N4/c1-3-8(7-12-5-1)10-14-9-4-2-6-13-11(9)15-10/h1-7H,(H,13,14,15)
    • InChI Key: NBPQDODRGWLFQS-UHFFFAOYSA-N
    • SMILES: N1C(C2C=NC=CC=2)=NC2=C1C=CC=N2

Computed Properties

  • Exact Mass: 196.074896272g/mol
  • Monoisotopic Mass: 196.074896272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 54.5Ų

2-(3-pyridinyl)-3H-Imidazo[4,5-b]pyridine Pricemore >>

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